Cas no 838875-21-1 (4-Chloro-N-((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide)

• Product Name: 4-Chloro-N-((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
• CAS No: 838875-21-1
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 1085249
• PubChem ID: 2986458
• Update Time: 2025-04-20

4-Chloro-N-((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
• 4-Chloro-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benza mide
• AKOS001887676
• 4-chloro-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzamide
• 838875-21-1
• STK233282

• Inchi： 1S/C17H14ClN3O2/c1-11-3-2-4-13(9-11)16-20-15(23-21-16)10-19-17(22)12-5-7-14(18)8-6-12/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： BIERCJSQEGRGBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCC1=NC(C2=CC=CC(C)=C2)=NO1)=O

Computed Properties

• Exact Mass: 327.0774544g/mol
• Monoisotopic Mass: 327.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68Ų